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Compound of Interest

Compound Name: H-Lys(Z)-OH

Cat. No.: B554749 Get Quote

Introduction

Nε-benzyloxycarbonyl-L-lysine, commonly abbreviated as H-Lys(Z)-OH, is a crucial protected

amino acid derivative extensively utilized in peptide synthesis and other areas of chemical and

pharmaceutical research. A thorough understanding of its solubility characteristics in various

solvents is paramount for its effective handling, reaction optimization, and purification. This

technical guide provides a comprehensive overview of the solubility of H-Lys(Z)-OH,

presenting available quantitative data, outlining a detailed experimental protocol for solubility

determination, and offering insights for researchers, scientists, and professionals in drug

development.

Quantitative Solubility Data
The solubility of H-Lys(Z)-OH is influenced by the physicochemical properties of the solvent,

including polarity, hydrogen bonding capacity, and pH. The following table summarizes the

available quantitative and qualitative solubility data for H-Lys(Z)-OH in a range of common

solvents. It is important to note that some sources provide conflicting information, underscoring

the importance of standardized experimental determination.
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Solvent Molarity/Conditions Solubility Observations

0.1 M Hydrochloric

Acid (HCl)
- 5 mg/mL[1]

Requires sonication,

warming, and heating

to 60°C for

dissolution.[1]

Water (H₂O)
Adjusted to pH 1 with

1 M HCl
1.85 mg/mL[1]

Requires sonication

for dissolution.[1]

Dimethyl Sulfoxide

(DMSO)
- < 1 mg/mL[1]

Described as

insoluble or slightly

soluble.[1]

Ethanol (EtOH) - Insoluble[2] -

Water (H₂O) - Insoluble[2] -

Chloroform - Soluble[3] -

Dichloromethane - Soluble[3] -

Ethyl Acetate - Soluble[3] -

Acetone - Soluble[3] -

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the accurate determination of H-Lys(Z)-OH
solubility, based on the established gravimetric method. This protocol can be adapted for

various solvents.

Objective: To determine the saturation solubility of H-Lys(Z)-OH in a given solvent at a

specified temperature.

Materials:

H-Lys(Z)-OH (high purity)

Solvent of interest (analytical grade)
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Thermostatically controlled shaker or incubator

Analytical balance (readable to at least 0.1 mg)

Centrifuge

Micropipettes

Vials with screw caps

Filtration unit (e.g., syringe filter with a chemically resistant membrane, 0.22 µm pore size)

Drying oven or vacuum desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of H-Lys(Z)-OH to a known volume of the solvent in a sealed vial.

The excess solid should be clearly visible.

Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48

hours). A preliminary time-course study can determine the optimal equilibration time.

Separation of Undissolved Solid:

After equilibration, allow the vial to stand undisturbed at the set temperature for a short

period to allow the excess solid to settle.

To completely separate the undissolved solute, centrifuge the vial at a moderate speed.

Sample Collection and Analysis:

Carefully withdraw a known volume of the clear supernatant using a pre-weighed,

calibrated micropipette. To avoid disturbing the sediment, it is advisable to filter the
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supernatant through a 0.22 µm syringe filter that is compatible with the solvent.

Dispense the collected supernatant into a pre-weighed, dry vial.

Determine the weight of the collected solution.

Solvent Evaporation:

Evaporate the solvent from the vial containing the supernatant. This can be achieved by

placing the vial in a drying oven at a temperature below the decomposition point of H-
Lys(Z)-OH or by using a vacuum desiccator.

Continue the drying process until a constant weight of the residue is achieved.

Calculation of Solubility:

Weigh the vial containing the dry H-Lys(Z)-OH residue.

Calculate the mass of the dissolved H-Lys(Z)-OH by subtracting the initial weight of the

empty vial.

The solubility can be expressed in various units, such as g/L or mg/mL, by dividing the

mass of the dissolved solid by the volume of the supernatant collected.

Experimental Workflow Diagram
The logical flow of the gravimetric solubility determination method is illustrated in the following

diagram:

Preparation Separation Analysis Calculation

Add excess H-Lys(Z)-OH to solvent Equilibrate at constant temperature with agitation Allow solid to settle Centrifuge to pellet excess solid Filter supernatant (0.22 µm) Collect known volume of supernatant Weigh the collected solution Evaporate solvent to dryness Weigh the dried H-Lys(Z)-OH residue Calculate mass of dissolved solid Determine solubility (e.g., in mg/mL)

Click to download full resolution via product page

Experimental workflow for gravimetric solubility determination.
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Conclusion

This technical guide provides a consolidated resource for understanding and determining the

solubility of H-Lys(Z)-OH. The presented data and experimental protocol are intended to assist

researchers in the efficient and accurate handling of this important amino acid derivative. Given

the discrepancies in some reported solubility data, it is recommended that solubility be

experimentally verified under the specific conditions relevant to the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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